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Abstract
cis-Vaccenyl acetate (cVA) is a male-specific fatty acid-derived pheromone in Drosophila

melanogaster that plays a crucial role in regulating a variety of social behaviors, including

aggregation, courtship, and aggression.[1][2][3] This volatile lipid, synthesized in the male

ejaculatory bulb, is transferred to females during mating and subsequently deposited on food

sources, acting as a potent chemical signal for other flies.[1][2] The perception of cVA is

primarily mediated by a specific olfactory sensory neuron (OSN) subtype housed in T1 trichoid

sensilla on the antenna. This technical guide provides an in-depth overview of the core

principles of cVA as an aggregation pheromone, detailing the underlying signaling pathways,

quantitative behavioral and electrophysiological data, and comprehensive experimental

protocols for its study.

Introduction
(Z)-11-octadecenyl acetate, commonly known as cis-vaccenyl acetate (cVA), is a key

semiochemical in Drosophila melanogaster.[4] Initially identified as a close-range anti-

aphrodisiac, subsequent research has revealed its multifaceted role as a longer-range

aggregation pheromone, particularly in the presence of food odors.[4][5] The aggregation

response to cVA is not sex-specific, attracting both males and females to potential food and

mating sites.[3][5] This pleiotropic functionality makes cVA a fascinating subject for
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understanding the neural circuits that translate a single chemical cue into diverse behavioral

outputs depending on the social context and the physiological state of the receiving individual.

Biosynthesis and Release
cVA is synthesized in the ejaculatory bulb of male Drosophila melanogaster.[1][3] The

biosynthesis pathway involves the desaturation and acetylation of fatty acids. The gene desat1

is known to be involved in this process. After synthesis, cVA is stored in the ejaculatory bulb

and transferred to females during copulation.[1] Mated females then release cVA onto

substrates, such as food sources, during egg-laying.[1] Mature virgin males also release cVA

into their environment.[4]

Molecular and Cellular Mechanisms of cVA
Perception
The detection of cVA is a well-characterized process involving a dedicated set of molecular

components within specific olfactory sensory neurons (OSNs).

Key Molecular Players
Odorant Receptor 67d (Or67d): This seven-transmembrane domain receptor is specifically

expressed in the OSNs of T1 sensilla and is the primary receptor for cVA.[6][7] Mutant flies

lacking Or67d show a significantly reduced or absent response to cVA.[7]

Odorant-binding protein LUSH (OBP76a): LUSH is an extracellular protein present in the

sensillum lymph that is required for the sensitivity of T1 neurons to cVA.[8][9] It is thought to

bind and transport the hydrophobic cVA molecule to the Or67d receptor.

Sensory Neuron Membrane Protein (SNMP): This CD36-related protein is expressed in the

cVA-sensing neurons and is essential for the electrophysiological responses to cVA.[6]

SNMP is believed to facilitate the transfer of cVA from LUSH to the Or67d/Orco receptor

complex.[10]

Olfactory Receptor Co-receptor (Orco): Orco forms a heterodimeric complex with Or67d,

creating a functional ligand-gated ion channel.
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Signaling Pathway
The perception of cVA begins with its entry into the sensillum lymph, where it is bound by the

odorant-binding protein LUSH. The LUSH-cVA complex then interacts with SNMP on the

dendritic membrane of the Or67d-expressing OSN. This interaction facilitates the delivery of

cVA to the Or67d/Orco receptor complex. Binding of cVA to Or67d induces a conformational

change in the receptor complex, leading to the opening of the ion channel and depolarization of

the neuron, which in turn generates an action potential.
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Figure 1. Simplified signaling pathway of cVA perception in an olfactory sensory neuron.

Neuronal Circuit for cVA-Mediated Aggregation
The "labeled line" of cVA perception begins with the Or67d-expressing OSNs. These neurons

send their axons to a specific glomerulus in the antennal lobe of the brain, the DA1 glomerulus.

[2] From the DA1 glomerulus, projection neurons (PNs) relay the cVA signal to higher brain

centers, including the mushroom body and the lateral horn. These higher brain regions

integrate the pheromonal information with other sensory cues and the internal state of the fly to

orchestrate the appropriate behavioral response, such as aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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